Cas no 27174-71-6 (Methyl 1-adamantylacetate)

• Product Name: Methyl 1-adamantylacetate
• CAS No: 27174-71-6
• MF: C₁₃H₂₀O₂
• MW: 208.296704292297
• MDL: MFCD01073581
• CID: 261281
• PubChem ID: 141339
• Update Time: 2025-10-23

Methyl 1-adamantylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(adamantan-1-yl)acetate
• Methyl 1-adamantylacetate
• Methyl 2-(1-adamantyl)acetate
• methyl 1-adamantaneacetate
• methyl 2-adamantanylacetate
• AS-9129
• MFCD01073581
• DTXSID80181644
• methyl adamantan-1-ylacetate
• Tricyclo[3.3.1.13,7]decane-1-acetic acid, methyl ester
• EU-0033785
• BB 0262482
• METHYL2-(1-ADAMANTYL)ACETATE
• SR-01000391905-1
• MZIVXJGBKLZCKF-UHFFFAOYSA-N
• SCHEMBL2747445
• AKOS004120284
• SR-01000391905
• FT-0628377
• EN300-24529866
• CS-0314159
• methyl (1-adamantyl)-acetate
• Tricyclo(3.3.1.13,7)decane-1-acetic acid, methyl ester
• 27174-71-6
• ALBB-013817
• tricyclo[3.3.1.1~3,7~]decane-1-acetic acid, methyl ester

• MDL： MFCD01073581
• Inchi： 1S/C13H20O2/c1-15-12(14)8-13-5-9-2-10(6-13)4-11(3-9)7-13/h9-11H,2-8H2,1H3
• InChI Key： MZIVXJGBKLZCKF-UHFFFAOYSA-N
• SMILES： O(C)C(CC12CC3CC(CC(C3)C1)C2)=O

Computed Properties

• Exact Mass: 208.14600
• Monoisotopic Mass: 208.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.086±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 123-125 ºC (7 Torr)
• Flash Point: 105.8±9.7 ºC,
• Refractive Index: 1.4959 (20 ºC)
• Solubility: Almost insoluble (0.04 g/l) (25 º C),
• PSA: 26.30000
• LogP: 2.76590

Methyl 1-adamantylacetate Security Information

• Hazard Statement： Irritant
• Safety Instruction： S24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on Methyl 1-adamantylacetate

Exploring Methyl 1-adamantylacetate (CAS No. 27174-71-6): Properties, Applications, and Innovations

Methyl 1-adamantylacetate (CAS No. 27174-71-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This ester derivative of adamantane combines the rigid, diamond-like structure of adamantane with the versatile reactivity of an acetate group, making it a valuable intermediate in synthetic chemistry. Its unique molecular architecture, characterized by the adamantyl backbone, contributes to exceptional thermal stability and lipophilicity, properties highly sought after in drug design and advanced material formulations.

In recent years, the demand for adamantane derivatives like Methyl 1-adamantylacetate has surged due to their role in developing bioactive molecules and functional materials. Researchers are particularly interested in its potential as a building block for neurological therapeutics, given adamantane's historical use in antiviral and Parkinson's disease medications. The compound's ability to enhance blood-brain barrier penetration is another hot topic, aligning with the growing focus on central nervous system (CNS) drug delivery technologies.

From an industrial perspective, Methyl 1-adamantylacetate serves as a precursor for high-performance polymers and lubricant additives. Its incorporation into polymer chains can improve mechanical strength and thermal resistance, addressing key challenges in aerospace and automotive material science. Sustainability-driven innovations also explore its use in green chemistry applications, where its stability reduces waste generation during synthesis.

The synthesis of Methyl 1-adamantylacetate typically involves esterification of 1-adamantylacetic acid with methanol under acidic conditions. Recent advancements in catalytic methods have optimized yield and purity, reflecting the broader trend toward atom-efficient synthesis. Analytical techniques like HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with pharmaceutical-grade standards—a frequent concern among purchasers searching for CAS 27174-71-6 specifications.

Emerging discussions in online forums and scientific literature often highlight the compound's structure-activity relationships (SAR). For instance, modifications to the ester group in Methyl 1-adamantylacetate can dramatically alter its metabolic stability, a key consideration for prodrug development. These nuances make it a recurring subject in medicinal chemistry webinars and patent analyses, particularly for targeting protein-protein interactions in disease pathways.

Environmental and regulatory aspects of Methyl 1-adamantylacetate are also frequently queried in search engines. While the compound is not classified as hazardous under current REACH or EPA guidelines, its biodegradability and eco-toxicity profile remain active research areas. This aligns with the broader industry shift toward sustainable chemical practices, where users often search for green alternatives to traditional reagents.

In summary, Methyl 1-adamantylacetate (CAS No. 27174-71-6) represents a multifaceted compound bridging pharmaceutical innovation and material science. Its adaptability to both small-molecule drug design and industrial applications ensures continued relevance, while ongoing research explores novel derivatives for next-generation technologies. For laboratories and manufacturers, understanding its structure-property relationships is essential to unlocking its full potential.